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Compound of Interest

Compound Name: Osteocalcin (7-19) (human)

Cat. No.: B056462

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol and validation data for a representative
enzyme-linked immunosorbent assay (ELISA) kit for the quantitative measurement of the
human Osteocalcin (7-19) fragment. This document also outlines the key signaling pathways
associated with Osteocalcin.

Introduction

Osteocalcin, a vitamin K-dependent protein synthesized by osteoblasts, is a key marker of
bone formation. The circulating levels of intact Osteocalcin and its fragments, such as the N-
terminal fragment (7-19), can provide valuable insights into bone metabolism and have been
associated with various physiological and pathological conditions. The Osteocalcin (7-19)
(human) ELISA kit is a sensitive immunoassay for the quantitative determination of this specific
fragment in human serum, plasma, and cell culture supernatants.

Principle of the Assay

This assay is based on the sandwich ELISA principle. A microtiter plate is pre-coated with a
capture antibody specific for a region of human Osteocalcin. Standards and samples are added
to the wells, and any Osteocalcin (7-19) present is bound by the immobilized antibody.
Subsequently, a biotinylated detection antibody, which recognizes the 7-19 amino acid
sequence of human Osteocalcin, is added. Following a wash step, streptavidin conjugated to
horseradish peroxidase (HRP) is added. After another wash, a substrate solution is added to
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the wells, and color develops in proportion to the amount of Osteocalcin (7-19) bound. The
reaction is then stopped, and the absorbance is measured at 450 nm. The concentration of
Osteocalcin (7-19) in the samples is determined by comparing the optical density of the
samples to the standard curve.

Osteocalcin Signaling Pathway

Uncarboxylated Osteocalcin functions as a hormone, regulating various metabolic processes
through its interaction with specific G protein-coupled receptors, primarily GPRC6A and
GPR158.
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Figure 1: Overview of the Osteocalcin endocrine signaling pathway.

The binding of uncarboxylated Osteocalcin to GPRC6A activates downstream signaling
cascades, including the Gg-PLC-IP3-Ca2+ and Gs-adenylyl cyclase-cAMP-PKA-MEK-ERK
pathways, leading to increased insulin secretion and testosterone production. In the brain,
Osteocalcin interacts with GPR158, influencing cognitive processes through a Gag-1P3
signaling pathway.

Experimental Protocol
Materials Required

o Microplate reader capable of measuring absorbance at 450 nm
o Pipettes and pipette tips

e Deionized or distilled water

e Wash buffer concentrate

e Substrate solution

o Stop solution

o Assay diluent

e Lyophilized Osteocalcin (7-19) standard

o Pre-coated 96-well microplate

 Biotinylated detection antibody (anti-human Osteocalcin 7-19)

e Streptavidin-HRP

Sample Collection and Storage
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e Serum: Use a serum separator tube and allow samples to clot for 30 minutes at room
temperature before centrifugation for 15 minutes at 1000 x g. Remove serum and assay
immediately or aliquot and store samples at -20°C or -80°C. Avoid repeated freeze-thaw
cycles.

e Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge for 15
minutes at 1000 x g within 30 minutes of collection. Assay immediately or aliquot and store
samples at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

o Cell Culture Supernatants: Remove particulates by centrifugation and assay immediately or
aliquot and store samples at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Reagent Preparation

o Wash Buffer: Dilute the wash buffer concentrate to 1X with deionized or distilled water.

o Standard: Reconstitute the lyophilized Osteocalcin (7-19) standard with the provided
standard diluent to create a stock solution. Prepare a dilution series of the standard
according to the kit instructions.

 Biotinylated Detection Antibody: Dilute the biotinylated detection antibody to the working
concentration in assay diluent.

» Streptavidin-HRP: Dilute the Streptavidin-HRP to the working concentration in assay diluent.

Assay Procedure
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Add 100 pL of Standard,
Control, or Sample to each well

Incubate for 2 hours
at room temperature

Wash wells 4 times

Add 100 pL of Biotinylated
Detection Antibody to each well

Incubate for 1 hour
at room temperature

Add 100 pL of Streptavidin-HRP
to each well
Incubate for 30 minutes
at room temperature (in the dark)

Wash wells 4 times

Add 100 pL of Substrate Solution
to each well

Incubate for 15-20 minutes
at room temperature (in the dark)

Add 50 pL of Stop Solution
to each well

within 30 minutes

Read absorbance at 450 nmj
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 To cite this document: BenchChem. [Application Notes and Protocols for Osteocalcin (7-19)
(human) ELISA Kit]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056462#0osteocalcin-7-19-human-elisa-kit-protocol-
and-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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